Cas no 1823857-10-8 (tert-Butyl 4-hydroxy-3-methylazepane-1-carboxylate)

Tert-Butyl 4-hydroxy-3-methylazepane-1-carboxylate is a versatile intermediate in organic synthesis, particularly valuable for the construction of azepane-based frameworks. The tert-butyloxycarbonyl (Boc) protecting group enhances stability and facilitates selective deprotection under mild acidic conditions, making it suitable for multi-step synthetic routes. The hydroxyl and methyl substituents at the 4- and 3-positions, respectively, provide functional handles for further derivatization, enabling applications in pharmaceutical and agrochemical research. Its well-defined stereochemistry ensures reproducibility in chiral synthesis. This compound is typically handled under inert conditions to preserve its integrity, and its purity is critical for high-yield transformations.

tert-Butyl 4-hydroxy-3-methylazepane-1-carboxylate structure

1823857-10-8 structure

Product Name:tert-Butyl 4-hydroxy-3-methylazepane-1-carboxylate

CAS No:1823857-10-8

MF:C₁₂H₂₃NO₃

MW:229.315923929214

MDL:MFCD28119180

CID:4623497

PubChem ID:118798702

Update Time:2025-06-07

tert-Butyl 4-hydroxy-3-methylazepane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- SY125820
- MFCD28119180
- tert-Butyl4-hydroxy-3-methylazepane-1-carboxylate
- 1-Boc-4-hydroxy-3-methylazepane
- WS-02123
- 1823857-10-8
- tert-Butyl 4-hydroxy-3-methylazepane-1-carboxylate
- CS-0079922
- YXC85710
- MDL： MFCD28119180
- Inchi： 1S/C12H23NO3/c1-9-8-13(7-5-6-10(9)14)11(15)16-12(2,3)4/h9-10,14H,5-8H2,1-4H3
- InChI Key： QEPZXOOWHMYXGT-UHFFFAOYSA-N
- SMILES： OC1CCCN(C(=O)OC(C)(C)C)CC1C

Computed Properties

Exact Mass: 229.16779360g/mol
Monoisotopic Mass: 229.16779360g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 247
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 49.8Å²

tert-Butyl 4-hydroxy-3-methylazepane-1-carboxylate Pricemore >>

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